Cas no 2229368-76-5 (tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate
• CAS No: 2229368-76-5
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 6063104
• PubChem ID: 165620906
• Update Time: 2025-06-07

tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate
• EN300-1891804
• 2229368-76-5
• tert-butyl N-[2-amino-1-(5-chloro-2-methoxyphenyl)ethyl]carbamate

• Inchi： 1S/C14H21ClN2O3/c1-14(2,3)20-13(18)17-11(8-16)10-7-9(15)5-6-12(10)19-4/h5-7,11H,8,16H2,1-4H3,(H,17,18)
• InChI Key： XWLGKLGDRMEFJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(CN)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate

Introduction to tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate (CAS No. 2229368-76-5)

tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate, with the CAS number 2229368-76-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functionality, and a substituted phenyl ring. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biological probes.

The chemical structure of tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate is defined by its tert-butyl carbamate moiety, which is known for its ability to protect amino groups during synthetic transformations. This protection is crucial in multi-step organic synthesis, where the integrity of the amino group must be maintained until a specific stage of the reaction sequence. The presence of the 5-chloro-2-methoxyphenyl substituent adds further complexity and functionality to the molecule, influencing its pharmacological properties and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of compounds like tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate in drug discovery and development. For instance, studies have shown that this compound can serve as a valuable intermediate in the synthesis of bioactive molecules with potential therapeutic applications. One notable area of research involves its use as a precursor for the development of central nervous system (CNS) drugs, particularly those targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its role in CNS drug discovery, tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate has been explored for its potential in cancer therapy. Research has demonstrated that this compound can be modified to enhance its cytotoxic effects on cancer cells while minimizing toxicity to normal cells. This selective cytotoxicity is a critical feature for effective anticancer agents, and ongoing studies are aimed at optimizing the structure to achieve this balance.

The pharmacokinetic properties of tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for predicting its behavior in vivo and optimizing its therapeutic potential. Preliminary studies have indicated that this compound exhibits favorable ADME properties, making it a promising candidate for further preclinical and clinical evaluation.

In the context of drug delivery systems, tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate has been evaluated for its compatibility with various formulations. For example, it has been incorporated into nanoparticle-based delivery systems to improve its bioavailability and target specificity. These delivery systems can enhance the therapeutic efficacy of the compound by ensuring that it reaches the intended site of action with minimal side effects.

The synthetic accessibility of tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate is another factor that contributes to its appeal in pharmaceutical research. The compound can be synthesized through well-established methods involving the reaction of 5-chloro-2-methoxybenzaldehyde with tert-butyl carbamate and subsequent reduction steps. The robustness and scalability of these synthetic routes make it feasible to produce large quantities of the compound for both research and commercial purposes.

In conclusion, tert-butyl N-2-amino-1-(5-chloro-2-methoxyphenyl)ethylcarbamate (CAS No. 2229368-76-5) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with favorable pharmacological properties and synthetic accessibility, position it as a valuable tool for advancing drug discovery efforts. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.